Cas no 651769-71-0 (Benzamide, N-(4-butoxyphenyl)-4-(1H-tetrazol-5-yl)-)

• Product name: Benzamide, N-(4-butoxyphenyl)-4-(1H-tetrazol-5-yl)-
• CAS No: 651769-71-0
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 403281
• PubChem ID: 58740454

Benzamide, N-(4-butoxyphenyl)-4-(1H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(4-butoxyphenyl)-4-(1H-tetrazol-5-yl)-
• N-(4-butoxyphenyl)-4-(2H-tetrazol-5-yl)benzamide
• DTXSID70729832
• 651769-71-0

• Inchi： InChI=1S/C18H19N5O2/c1-2-3-12-25-16-10-8-15(9-11-16)19-18(24)14-6-4-13(5-7-14)17-20-22-23-21-17/h4-11H,2-3,12H2,1H3,(H,19,24)(H,20,21,22,23)
• InChI Key： TWGGIGATOSDDKY-UHFFFAOYSA-N
• SMILES： CCCCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C3=NNN=N3

Computed Properties

• Exact Mass: 337.15407
• Monoisotopic Mass: 337.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.8Ų
• XLogP3: 3.2

Experimental Properties

• PSA: 92.79